![molecular formula C18H19N5O3S B2727441 3-(1-(2-ethoxynicotinoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one CAS No. 2034419-12-8](/img/structure/B2727441.png)
3-(1-(2-ethoxynicotinoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. Heterocyclic compounds play an important role in our life due to their biological importance .
Molecular Structure Analysis
The compound contains a piperidine ring, a thieno ring, and a triazine ring. These rings are common in many biologically active compounds .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, thienopyrimidines are known to undergo a variety of reactions, including nucleophilic substitution .Scientific Research Applications
Antimicrobial Activities
Some research has focused on synthesizing novel compounds with antimicrobial properties. For example, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives showing good or moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, Patel et al. (2012) synthesized thiazolidinone derivatives with significant antimicrobial activity against various bacteria and fungi (Patel, Kumari, & Patel, 2012).
Antifungal and Anti-inflammatory Agents
Compounds incorporating similar structures have also been evaluated for their antifungal and anti-inflammatory activities. For instance, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone, showing high inhibitory activity on COX-2 and significant analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Novel Organotin(IV) Complexes
In the realm of organometallic chemistry, Shariatinia et al. (2012) synthesized new organotin(IV) complexes of organophosphorus ligands. These compounds were characterized by NMR, IR spectroscopy, and elemental analysis, highlighting their potential for various applications in materials science and catalysis (Shariatinia, Asadi, Yousefi, & Sohrabi, 2012).
Chemical Eradication of Bacterial Persisters
Kim et al. (2011) discovered that a specific chemical compound selectively kills bacterial persisters without affecting normal antibiotic-sensitive cells, providing a novel approach to combating persistent bacterial infections (Kim et al., 2011).
Future Directions
properties
IUPAC Name |
3-[1-(2-ethoxypyridine-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3S/c1-2-26-16-13(4-3-8-19-16)17(24)22-9-5-12(6-10-22)23-18(25)15-14(20-21-23)7-11-27-15/h3-4,7-8,11-12H,2,5-6,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYNXLEUUCWDMCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CS4)N=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-(2-ethoxynicotinoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.